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Compound of Interest

Compound Name: 4H-chromene-3-carbaldehyde

CAS No.: 120450-87-5

Cat. No.: B040168

Get Quote

CAS: 6864-42-2 | Formula: C₁₀H₈O₂ | Physical State: Solid (Powder)

Executive Safety Summary
For Immediate Implementation: 4H-chromene-3-carbaldehyde (3-formyl-4H-chromene)

presents primarily as a respiratory and mucosal irritant with potential sensitizing properties

inherent to reactive aldehyde pharmacophores. While classified as an Irritant (H315, H319,

H335), its structural similarity to bioactive coumarins warrants handling it as a potential

sensitizer.

Core Safety Directive:

Engineering Control: All open handling (weighing, transfer) must occur inside a certified

chemical fume hood.

Skin Protection: Double-gloving (Nitrile) is mandatory to prevent micro-exposure and

potential haptenization (immune sensitization).
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Eye Protection: Chemical splash goggles are required; safety glasses are insufficient due to

the fine particulate nature of the solid.

Hazard Mechanism & Risk Assessment
Why specific PPE is chosen based on chemical structure.

The Aldehyde Reactivity Factor
As a Senior Application Scientist, it is critical to understand that the aldehyde moiety (-CHO) at

the C3 position is an electrophile. It can react with nucleophilic residues (lysine, cysteine) on

biological proteins to form Schiff bases.

Consequence: This protein modification is the mechanism behind chemical sensitization

(allergic contact dermatitis).

Operational Implication: PPE must prevent all skin contact.[1] A single exposure may not

cause a reaction, but repeated micro-exposures can lead to permanent sensitization.

The Chromene Scaffold
The 4H-chromene core is a privileged scaffold in medicinal chemistry, often designed to

interact with biological targets.

Consequence: Treat this compound as pharmacologically active until proven otherwise.

Operational Implication: Inhalation of dust allows direct entry into the bloodstream via

alveolar absorption. Zero-inhalation protocols are required.

PPE Selection Matrix
Hand Protection: The "Solvent-Carrier" Rule
The solid compound is well-rejected by nitrile. However, once dissolved, the carrier solvent

dictates glove selection.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aksci.com/sds/6022AH_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling State
Recommended
Glove System

Material Thickness
Breakthrough
Logic

Dry Solid Nitrile (Double) 5 mil (min)

Excellent resistance to

dry organic solids.

Outer glove protects

inner glove from dust

contamination.

Solution

(Alcohol/Ether)
Nitrile (High Grade) 8 mil

Standard nitrile offers

good resistance to

alcohols/ethers;

change every 30

mins.

Solution

(DCM/Chloroform)
Laminate / PVA Multi-layer

CRITICAL:

Chlorinated solvents

permeate nitrile in

seconds, carrying the

aldehyde through to

the skin.

Solution (DMF/DMSO) Butyl Rubber 15 mil

Aprotic polar solvents

permeate nitrile; Butyl

is required for

extended handling.

Eye & Body Protection[1][2][3][4][5]
Eyes:Chemical Splash Goggles (Indirect Vent).

Reasoning: 4H-chromene-3-carbaldehyde is a fine powder. Air currents in fume hoods

can aerosolize particles that bypass standard safety glasses.

Body:Flame-Resistant Lab Coat (Nomex or treated Cotton).

Reasoning: Synthetic fibers (polyester) can melt into the skin if a solvent fire occurs.

Respiratory:Fume Hood (Primary).
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Contingency: If hood work is impossible (e.g., equipment maintenance), use a P100

Particulate Respirator (Full Face preferred to protect eyes).

Operational Workflow: Safe Handling Protocol
This workflow integrates the PPE requirements into the experimental lifecycle.[2]

START: Risk Assessment

1. Don PPE
(Goggles, Lab Coat, Double Nitrile)

2. Verify Engineering Controls
(Hood Flow > 100 fpm)

Flow Fail 3. Weighing/Transfer
(Inside Hood, Anti-static Gun)

Safe 4. Solubilization
(Check Solvent Glove Chart)

5. Reaction/Processing
(Closed System)

6. Disposal
(Segregate from Oxidizers)

7. Decontamination
(Wipe surfaces with Ethanol)

8. Doff PPE
(Outer gloves first -> Wash Hands)

Click to download full resolution via product page

Figure 1: Operational workflow ensuring containment from weighing through disposal.

Key Procedural Steps
Static Control: As a dry organic powder, this compound can be statically charged. Use an

anti-static gun or polonium strip during weighing to prevent "flying powder" which

contaminates the user.

Double Gloving Technique:

Don inner pair (taped to lab coat sleeve).

Don outer pair (colored differently if possible to spot tears).

Discard outer gloves immediately inside the hood waste bin after weighing is complete.

This prevents tracking powder onto door handles or keyboards.

Solvent Caution: If dissolving in DCM (Dichloromethane), immediately switch to Silver

Shield/Laminate gloves. Nitrile provides zero protection against DCM-dissolved aldehydes.

Emergency & Disposal Protocols
Spill Response (Solid)
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Evacuate immediate area of unnecessary personnel.

Don PPE: Goggles, N95/P100 respirator, double nitrile gloves.

Contain: Do not dry sweep (creates dust). Cover with a wet paper towel (dampened with

ethanol or water) to suppress dust.

Clean: Scoop up damp material. Wipe area with soap and water, then ethanol.

First Aid
Eye Contact: Flush immediately for 15 minutes.[1][3][4] The aldehyde can cross-link corneal

proteins; speed is vital to prevent opacity.

Skin Contact: Wash with soap and water.[1][4][5] Do not use alcohol to wash skin; alcohols

can increase skin permeability, driving the chemical deeper.

Waste Disposal[6][7][9][10][11][12]
Classification: Hazardous Organic Waste.

Segregation:Do not mix with strong oxidizers (e.g., Nitric acid, Peroxides). Aldehydes can

oxidize exothermically to carboxylic acids.

Labeling: Clearly label as "Aldehyde - Irritant/Potential Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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